![molecular formula C17H12Cl3N3O3S B215603 N-{5-[(4-chlorophenoxy)methyl]-1,3,4-thiadiazol-2-yl}-2-(2,4-dichlorophenoxy)acetamide](/img/structure/B215603.png)
N-{5-[(4-chlorophenoxy)methyl]-1,3,4-thiadiazol-2-yl}-2-(2,4-dichlorophenoxy)acetamide
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Overview
Description
N-{5-[(4-chlorophenoxy)methyl]-1,3,4-thiadiazol-2-yl}-2-(2,4-dichlorophenoxy)acetamide, also known as TDZD-8, is a small molecule inhibitor that has been widely used in scientific research. It was first synthesized in 2001 by researchers at the University of California, San Diego, and has since been used in a variety of applications.
Mechanism of Action
N-{5-[(4-chlorophenoxy)methyl]-1,3,4-thiadiazol-2-yl}-2-(2,4-dichlorophenoxy)acetamide works by inhibiting glycogen synthase kinase-3 (GSK-3), an enzyme that plays a key role in a variety of cellular processes. By inhibiting GSK-3, this compound can modulate various signaling pathways and cellular processes, leading to its various biological effects.
Biochemical and physiological effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the modulation of inflammatory pathways, the inhibition of cancer cell growth, and the protection of neurons from damage. It has also been shown to have effects on glucose metabolism and insulin signaling.
Advantages and Limitations for Lab Experiments
One advantage of using N-{5-[(4-chlorophenoxy)methyl]-1,3,4-thiadiazol-2-yl}-2-(2,4-dichlorophenoxy)acetamide in lab experiments is its specificity for GSK-3, which allows for targeted modulation of this enzyme. However, one limitation is that it may have off-target effects on other enzymes or signaling pathways, which could complicate interpretation of results.
Future Directions
There are many potential future directions for research involving N-{5-[(4-chlorophenoxy)methyl]-1,3,4-thiadiazol-2-yl}-2-(2,4-dichlorophenoxy)acetamide. For example, it could be used to study the role of GSK-3 in various diseases and disorders, or to investigate its effects on other cellular processes. Additionally, new derivatives of this compound could be synthesized and tested for improved efficacy or specificity.
Synthesis Methods
The synthesis of N-{5-[(4-chlorophenoxy)methyl]-1,3,4-thiadiazol-2-yl}-2-(2,4-dichlorophenoxy)acetamide involves several steps, starting with the reaction of 2,4-dichlorophenol with ethyl chloroacetate to form 2-(2,4-dichlorophenoxy)acetate. This intermediate is then reacted with thiosemicarbazide to form the thiadiazole ring, which is subsequently alkylated with 4-chlorobenzyl chloride to form the final product.
Scientific Research Applications
N-{5-[(4-chlorophenoxy)methyl]-1,3,4-thiadiazol-2-yl}-2-(2,4-dichlorophenoxy)acetamide has been used in a wide range of scientific research applications, including the study of various diseases and disorders. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects, among others.
properties
Molecular Formula |
C17H12Cl3N3O3S |
---|---|
Molecular Weight |
444.7 g/mol |
IUPAC Name |
N-[5-[(4-chlorophenoxy)methyl]-1,3,4-thiadiazol-2-yl]-2-(2,4-dichlorophenoxy)acetamide |
InChI |
InChI=1S/C17H12Cl3N3O3S/c18-10-1-4-12(5-2-10)25-9-16-22-23-17(27-16)21-15(24)8-26-14-6-3-11(19)7-13(14)20/h1-7H,8-9H2,(H,21,23,24) |
InChI Key |
XIIKXNRWASFLAL-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1OCC2=NN=C(S2)NC(=O)COC3=C(C=C(C=C3)Cl)Cl)Cl |
Canonical SMILES |
C1=CC(=CC=C1OCC2=NN=C(S2)NC(=O)COC3=C(C=C(C=C3)Cl)Cl)Cl |
Origin of Product |
United States |
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